Cas no 33768-83-1 (3-Bromoquinoline-5-sulfonyl chloride)

• Product Name: 3-Bromoquinoline-5-sulfonyl chloride
• CAS No: 33768-83-1
• MF: C₉H₅BrClNO₂S
• MW: 306.563499212265
• MDL: MFCD28671309
• CID: 4672693
• PubChem ID: 119011121
• Update Time: 2025-04-23

3-Bromoquinoline-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromoquinoline-5-sulfonyl chloride
• 5-Quinolinesulfonyl chloride, 3-bromo-
• AKOS027338291
• 33768-83-1
• DB-252417
• AS-49605
• MFCD28671309
• 3-Bromoquinoline-5-sulfonylchloride
• K10018

• MDL： MFCD28671309
• Inchi： 1S/C9H5BrClNO2S/c10-6-4-7-8(12-5-6)2-1-3-9(7)15(11,13)14/h1-5H
• InChI Key： ZXXRATLUSBGZLN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC=C(C2=C1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 304.89129g/mol
• Monoisotopic Mass: 304.89129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 2.9

Additional information on 3-Bromoquinoline-5-sulfonyl chloride

3-Bromoquinoline-5-sulfonyl Chloride (CAS 33768-83-1): A Versatile Building Block in Organic Synthesis

3-Bromoquinoline-5-sulfonyl chloride (CAS 33768-83-1) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This sulfonyl chloride derivative serves as a crucial intermediate for the synthesis of various biologically active molecules, making it an essential tool for medicinal chemists and researchers.

The molecular structure of 3-bromoquinoline-5-sulfonyl chloride combines the unique properties of both quinoline and sulfonyl chloride functional groups. The bromo substituent at the 3-position and the sulfonyl chloride at the 5-position create multiple reactive sites that enable diverse chemical transformations. This structural feature makes it particularly useful for cross-coupling reactions and nucleophilic substitutions in drug discovery programs.

Recent studies highlight the growing importance of 3-bromoquinoline-5-sulfonyl chloride in developing kinase inhibitors, a hot topic in cancer research. The compound's ability to serve as a precursor for protein-protein interaction inhibitors has made it particularly relevant in addressing current challenges in targeted therapy development. Researchers are increasingly exploring its potential in creating novel antiviral compounds, especially in light of recent global health concerns.

In material science applications, 3-bromoquinoline-5-sulfonyl chloride has shown promise in the synthesis of organic electronic materials. Its electron-deficient quinoline core makes it suitable for developing n-type semiconductors and organic light-emitting diodes (OLEDs). This aligns with the growing demand for more efficient energy-saving materials in the electronics industry.

The compound's synthetic versatility is demonstrated by its participation in various palladium-catalyzed reactions, including Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. These reactions are fundamental in creating complex molecular architectures found in many FDA-approved drugs. The presence of both halogen and sulfonyl chloride functionalities allows for sequential functional group interconversions, a feature highly valued in combinatorial chemistry.

From a commercial perspective, the demand for 3-bromoquinoline-5-sulfonyl chloride has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies. The compound's high purity grade (typically ≥95%) ensures reliable performance in sensitive medicinal chemistry applications. Suppliers are now offering custom scale-up synthesis services to meet the growing needs of the industry.

In academic research, 3-bromoquinoline-5-sulfonyl chloride has become a popular choice for studying structure-activity relationships (SAR) in drug design. Its well-defined crystallographic properties make it suitable for X-ray diffraction studies, providing valuable insights into molecular interactions. Recent publications have highlighted its use in developing fluorescent probes for biological imaging applications.

The storage and handling of 3-bromoquinoline-5-sulfonyl chloride require standard precautions for reactive sulfonyl chlorides. It is typically supplied as a crystalline solid and should be stored under anhydrous conditions to maintain stability. Proper laboratory safety protocols should always be followed when working with this compound.

Looking ahead, the future applications of 3-bromoquinoline-5-sulfonyl chloride appear promising, particularly in the development of next-generation therapeutics and advanced materials. Its unique combination of reactivity and structural features positions it as a key player in addressing current challenges in drug discovery and material innovation. As research continues to uncover new applications, the importance of this versatile chemical building block is expected to grow significantly.